Cas no 65122-09-0 (3-amino-6-chloro-1H-isoindol-1-one)

• Product Name: 3-amino-6-chloro-1H-isoindol-1-one
• CAS No: 65122-09-0
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD20696883
• CID: 4105293
• PubChem ID: 10103777
• Update Time: 2025-04-24

3-amino-6-chloro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 6-chloro-3-amino-
• 1H-Isoindol-1-one, 3-amino-6-chloro-
• 3-amino-6-chloro-1H-isoindol-1-one

• MDL： MFCD20696883
• Inchi： 1S/C8H5ClN2O/c9-4-1-2-5-6(3-4)8(12)11-7(5)10/h1-3H,(H2,10,11,12)
• InChI Key： KLICXIFDRLZSGO-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(Cl)=C2)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 3-amino-6-chloro-1H-isoindol-1-one

1H-Isoindol-1-one, 6-chloro-3-amino- (CAS No. 65122-09-0): A Comprehensive Overview

The compound 1H-Isoindol-1-one, 6-chloro-3-amino- (CAS No. 65122-09-0) is a significant molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and molecular synthesis. The presence of both chloro and amino functional groups makes it a valuable intermediate for the development of various bioactive molecules.

In recent years, the exploration of isoindole derivatives has expanded significantly, with 1H-Isoindol-1-one, 6-chloro-3-amino- emerging as a key player in this field. Its unique structural features allow for diverse chemical modifications, enabling the synthesis of complex pharmacophores. These modifications are crucial for tailoring the compound's biological activity, solubility, and metabolic stability, which are essential factors in drug development.

The chloro and amino substituents on the isoindole core contribute to the compound's reactivity and functionality. The chloro group can participate in nucleophilic substitution reactions, while the amino group offers opportunities for further derivatization through condensation or coupling reactions. This dual functionality makes 1H-Isoindol-1-one, 6-chloro-3-amino- a versatile building block for constructing more intricate molecular architectures.

Recent studies have highlighted the potential of isoindole derivatives in addressing various therapeutic challenges. For instance, modifications of the isoindole scaffold have been explored in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chloro and amino groups on 1H-Isoindol-1-one, 6-chloro-3-amino- provide a scaffold that can be readily functionalized to target specific enzymatic activities.

The pharmacological properties of this compound have been investigated in several preclinical studies. Researchers have demonstrated its efficacy in inhibiting certain kinases by leveraging its structural features. The ability to modulate the electronic properties of the isoindole ring through substituent effects has been particularly useful in fine-tuning the binding affinity to biological targets.

In addition to its role as a kinase inhibitor intermediate, 1H-Isoindol-1-one, 6-chloro-3-amino- has shown promise in other therapeutic areas. Its derivatives have been explored as potential antimicrobial agents, where the chloro and amino groups contribute to disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways.

The synthesis of 1H-Isoindol-1-one, 6-chloro-3-amino- involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the formation of the isoindole core followed by selective functionalization at the 6-position with a chloro group and at the 3-position with an amino group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

The versatility of this compound is further underscored by its application in material science. Isoindole derivatives have been incorporated into organic semiconductors and liquid crystals due to their ability to enhance thermal stability and electronic conductivity. The chloro and amino groups can be tailored to improve intermolecular interactions, leading to enhanced performance in these applications.

Ongoing research continues to uncover new applications for 1H-Isoindol-1-one, 6-chloro-3-amino-. Innovations in computational chemistry and high-throughput screening are accelerating the discovery of novel derivatives with enhanced biological activity. These advancements are expected to contribute significantly to future drug development pipelines.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have provided insights into its metabolic pathways and potential side effects. These findings are essential for ensuring its safe use in pharmaceutical applications and guiding further development efforts.

In conclusion, 1H-Isoindol-1-one, 6-chloro-3-amino- (CAS No. 65122-09-0) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to evolve, this compound is poised to play an increasingly important role in drug discovery and material science.